Cas no 2228318-45-2 (3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol)
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol
- EN300-1823468
- 2228318-45-2
-
- Inchi: 1S/C10H14N2O3/c1-7-4-8(9(5-11)6-13)2-3-10(7)12(14)15/h2-4,9,13H,5-6,11H2,1H3
- InChI Key: PGORFHYIASCDDX-UHFFFAOYSA-N
- SMILES: OCC(CN)C1C=CC(=C(C)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 92.1Ų
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1823468-0.05g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 0.05g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-0.1g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 0.1g |
$1019.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-0.25g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 0.25g |
$1065.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-0.5g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 0.5g |
$1111.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-1.0g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 1g |
$1157.0 | 2023-05-26 | ||
| Enamine | EN300-1823468-2.5g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 2.5g |
$2268.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-5.0g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 5g |
$3355.0 | 2023-05-26 | ||
| Enamine | EN300-1823468-10.0g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 10g |
$4974.0 | 2023-05-26 | ||
| Enamine | EN300-1823468-1g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1823468-5g |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2228318-45-2 | 5g |
$3355.0 | 2023-09-19 |
3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol
Recent Advances in the Study of 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol (CAS: 2228318-45-2)
The compound 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol (CAS: 2228318-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and purity. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, achieving an enantiomeric excess of over 98%. This advancement is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.
Pharmacological evaluations have revealed that 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its high affinity for the serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Notably, the compound's selectivity profile minimizes off-target effects, a common challenge in CNS drug development.
Further investigations into the mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have elucidated the binding interactions of 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol with its target receptors at the atomic level. The findings, published in Nature Structural & Molecular Biology (2024), highlight the compound's ability to stabilize receptor conformations that enhance therapeutic efficacy while reducing adverse effects.
In addition to its neurological applications, recent research has explored the anticancer potential of 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that the compound inhibits the growth of certain cancer cell lines by disrupting mitochondrial function and inducing apoptosis. These findings open new avenues for developing targeted therapies, particularly for cancers with limited treatment options.
Despite these promising results, challenges remain in the clinical translation of 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in ongoing and future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic properties and advance it through the drug development pipeline.
In conclusion, the latest research on 3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol (CAS: 2228318-45-2) underscores its multifaceted potential in drug discovery. From its refined synthesis to its diverse pharmacological activities, this compound represents a valuable candidate for further investigation. Continued interdisciplinary research will be essential to fully realize its therapeutic benefits and overcome existing limitations.
2228318-45-2 (3-amino-2-(3-methyl-4-nitrophenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)